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Hexamethyldisiloxane Vapor Pressure: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure of

hexamethyldisiloxane (HMDSO) at various temperatures. The data presented is crucial for a

wide range of applications, including its use as a solvent, in organic synthesis, and in the

formulation of various products. This document details the experimental methodologies for

vapor pressure determination and presents the data in a clear, accessible format.

Vapor Pressure Data of Hexamethyldisiloxane
The vapor pressure of hexamethyldisiloxane has been determined through various

experimental studies. The data can be accurately represented using the Antoine equation,

which provides an empirical correlation between vapor pressure and temperature.

The Antoine equation is as follows:

log₁₀(P) = A − (B / (T + C))

Where:

P is the vapor pressure in bar
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T is the temperature in Kelvin (K)

A, B, and C are the Antoine coefficients specific to the substance.

For hexamethyldisiloxane, the Antoine coefficients, as sourced from the National Institute of

Standards and Technology (NIST) database and derived from experimental data, are:

A = 3.90199

B = 1203.916

C = -64.673

These coefficients are applicable over the temperature range of 309.4 K to 411.56 K.

The following table summarizes the calculated vapor pressure of hexamethyldisiloxane at

various temperatures using these Antoine coefficients.

Temperature (°C) Temperature (K)
Vapor Pressure
(kPa)

Vapor Pressure
(mmHg)

20 293.15 5.73 43.0

30 303.15 9.25 69.4

40 313.15 14.3 107.3

50 323.15 21.5 161.3

60 333.15 31.5 236.3

70 343.15 45.0 337.5

80 353.15 62.9 471.8

90 363.15 86.1 645.8

100 373.15 115.6 867.1

101 374.15 118.8 891.1
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Note: The boiling point of hexamethyldisiloxane is approximately 101 °C at standard

atmospheric pressure.[1][2]

Experimental Protocols for Vapor Pressure
Measurement
The determination of vapor pressure is a critical experimental undertaking. While the specific,

detailed protocols from the original foundational studies on hexamethyldisiloxane by Scott,

Messerly, et al. (1961), McLure and Dickinson (1976), and Flaningam (1986) are not readily

available in the public domain, this section outlines a representative experimental protocol for

the static method, a widely accepted and accurate technique for measuring vapor pressure.

Principle of the Static Method
The static method involves placing a substance in a temperature-controlled, evacuated

container and measuring the pressure of the vapor in thermodynamic equilibrium with the

condensed phase (liquid or solid) at a specific temperature.

Apparatus
A typical apparatus for the static method consists of:

Sample Cell: A thermostatically controlled vessel to hold the sample.

Vacuum System: A vacuum pump to evacuate the apparatus and remove any dissolved

gases from the sample.

Pressure Transducer: A device to accurately measure the vapor pressure.

Temperature Measurement System: A calibrated thermometer or thermocouple to measure

the temperature of the sample.

Thermostat: A bath or oven to maintain a constant and uniform temperature of the sample

cell.

Generalized Experimental Procedure
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Sample Preparation: A pure sample of hexamethyldisiloxane is introduced into the sample

cell.

Degassing: The sample is thoroughly degassed to remove any dissolved air or other volatile

impurities. This is typically achieved by repeated freeze-pump-thaw cycles. The sample is

frozen, the headspace is evacuated, and then the sample is thawed to release dissolved

gases. This process is repeated until a constant pressure is achieved upon freezing.

Temperature Equilibration: The sample cell is brought to the desired temperature using the

thermostat. It is crucial to allow sufficient time for the entire system, including the sample and

the pressure transducer, to reach thermal equilibrium.

Pressure Measurement: Once the temperature has stabilized, the pressure inside the cell is

measured using the pressure transducer. This pressure is the vapor pressure of the

hexamethyldisiloxane at that specific temperature.

Data Collection at Multiple Temperatures: The temperature of the thermostat is then adjusted

to a new setpoint, and the system is allowed to re-equilibrate. The vapor pressure is then

measured at this new temperature. This process is repeated across the desired temperature

range to obtain a set of vapor pressure versus temperature data points.

Visualizations
Relationship between Temperature and Vapor Pressure
The following diagram illustrates the exponential relationship between the temperature and

vapor pressure of hexamethyldisiloxane. As the temperature increases, the kinetic energy of

the molecules increases, leading to a higher rate of evaporation and consequently a higher

vapor pressure.

Temperature Influence on Vapor Pressure

Increase in Temperature Increased Molecular
Kinetic Energy

leads to Higher Rate of
Evaporation

results in Increase in Vapor Pressurecauses
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Click to download full resolution via product page

Caption: Logical flow of temperature's effect on vapor pressure.

Experimental Workflow for Static Vapor Pressure
Measurement
The diagram below outlines the key steps in a typical experimental workflow for determining the

vapor pressure of a substance using the static method.
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Static Method Experimental Workflow
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Caption: Workflow for the static vapor pressure measurement method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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